Cas no 98546-57-7 (5-Bromo-3-isopropylpyrazin-2-OL)
5-Bromo-3-isopropylpyrazin-2-OL Chemical and Physical Properties
Names and Identifiers
-
- 5-BROMO-3-ISOPROPYLPYRAZIN-2-OL
- 5-bromo-3-(propan-2-yl)pyrazin-2-ol
- YDA54657
- 2-hydroxy-3-isopropyl-5-bromopyrazine
- 5-bromo-3-propan-2-yl-1H-pyrazin-2-one
- W13512
- SCHEMBL11221495
- MFCD31555295
- CS-0037254
- 98546-57-7
- AKOS037645410
- YWPGZPVXDBURAZ-UHFFFAOYSA-N
- AS-60682
- 5-Bromo-3-isopropylpyrazin-2-OL
-
- MDL: MFCD31555295
- Inchi: 1S/C7H9BrN2O/c1-4(2)6-7(11)9-3-5(8)10-6/h3-4H,1-2H3,(H,9,11)
- InChI Key: YWPGZPVXDBURAZ-UHFFFAOYSA-N
- SMILES: BrC1=CNC(C(C(C)C)=N1)=O
Computed Properties
- Exact Mass: 215.98983g/mol
- Monoisotopic Mass: 215.98983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 41.5
5-Bromo-3-isopropylpyrazin-2-OL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM423942-100mg |
5-bromo-3-isopropylpyrazin-2-ol |
98546-57-7 | 95%+ | 100mg |
$*** | 2023-04-18 | |
| Chemenu | CM423942-250mg |
5-bromo-3-isopropylpyrazin-2-ol |
98546-57-7 | 95%+ | 250mg |
$*** | 2023-04-18 | |
| Chemenu | CM423942-1g |
5-bromo-3-isopropylpyrazin-2-ol |
98546-57-7 | 95%+ | 1g |
$*** | 2023-04-18 | |
| Chemenu | CM423942-5g |
5-bromo-3-isopropylpyrazin-2-ol |
98546-57-7 | 95%+ | 5g |
$*** | 2023-04-18 | |
| eNovation Chemicals LLC | D773320-100mg |
5-bromo-3-isopropylpyrazin-2-ol |
98546-57-7 | 95% | 100mg |
$375 | 2024-06-06 | |
| eNovation Chemicals LLC | D773320-250mg |
5-bromo-3-isopropylpyrazin-2-ol |
98546-57-7 | 95% | 250mg |
$665 | 2024-06-06 | |
| eNovation Chemicals LLC | D773320-1g |
5-bromo-3-isopropylpyrazin-2-ol |
98546-57-7 | 95% | 1g |
$1315 | 2024-06-06 | |
| eNovation Chemicals LLC | D773320-5g |
5-bromo-3-isopropylpyrazin-2-ol |
98546-57-7 | 95% | 5g |
$3915 | 2024-06-06 | |
| Aaron | AR019FQ1-100mg |
5-bromo-3-isopropylpyrazin-2-ol |
98546-57-7 | 95% | 100mg |
$240.00 | 2023-12-13 | |
| Aaron | AR019FQ1-250mg |
5-bromo-3-isopropylpyrazin-2-ol |
98546-57-7 | 95% | 250mg |
$437.00 | 2023-12-13 |
5-Bromo-3-isopropylpyrazin-2-OL Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 5-Bromo-3-isopropylpyrazin-2-OL
Comprehensive Overview of 5-Bromo-3-isopropylpyrazin-2-OL (CAS No. 98546-57-7): Properties, Applications, and Industry Insights
5-Bromo-3-isopropylpyrazin-2-OL (CAS No. 98546-57-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazine derivative exhibits unique structural features, making it a valuable intermediate in synthetic chemistry. With its molecular formula C7H9BrN2O, the compound combines a pyrazine core with functional groups that enhance its reactivity and potential applications.
The growing interest in 5-Bromo-3-isopropylpyrazin-2-OL aligns with the surge in demand for halogenated heterocycles, which are pivotal in drug discovery. Researchers frequently search for "pyrazine derivatives in medicinal chemistry" or "brominated compounds for cross-coupling reactions," reflecting its relevance in modern organic synthesis. Its isopropyl group contributes to improved lipid solubility, a property highly sought after in the development of bioactive molecules targeting neurological and metabolic disorders.
From an industrial perspective, CAS 98546-57-7 is often discussed alongside "green chemistry approaches" due to increasing environmental concerns. Recent publications highlight its role in catalytic transformations, particularly in palladium-catalyzed coupling reactions—a hot topic in sustainable pharmaceutical manufacturing. The compound's stability under various pH conditions also makes it suitable for "high-throughput screening platforms," addressing the pharmaceutical industry's need for reliable building blocks.
Analytical characterization of 5-Bromo-3-isopropylpyrazin-2-OL typically involves advanced techniques like NMR spectroscopy (notably 1H and 13C) and mass spectrometry. These methods confirm the compound's purity, which is critical when answering frequent queries such as "how to verify pyrazine derivative purity" or "QC protocols for brominated intermediates." The bromine atom at the 5-position enables further functionalization, a feature exploited in the synthesis of kinase inhibitors—a trending subject in cancer research forums.
In material science, this compound's electron-deficient aromatic system sparks interest for "organic electronic materials" development. Its ability to participate in charge-transfer complexes aligns with searches for "small molecule semiconductors," particularly in OLED and photovoltaic research. The hydroxyl group at the 2-position offers hydrogen-bonding capabilities, a property leveraged in crystal engineering studies frequently tagged with "supramolecular chemistry applications."
Regulatory databases list 98546-57-7 as compliant with major chemical inventories (TSCA, EINECS), addressing common compliance questions like "pyrazine derivatives regulatory status." Storage recommendations emphasize protection from light and moisture—key details for laboratories searching "best practices for halogenated compound storage." The compound's shelf stability (>24 months at -20°C) makes it cost-effective for industrial-scale applications, a point often raised in "bulk pharmaceutical intermediate sourcing" discussions.
Emerging studies explore 5-Bromo-3-isopropylpyrazin-2-OL in bioconjugation chemistry, responding to the biotech industry's demand for "small molecule-protein hybrids." Its moderate logP value (predicted ~2.1) positions it favorably in "drug-likeness screening" algorithms, a frequent topic in computational chemistry forums. Recent patent analyses reveal its inclusion in "allosteric modulator designs," particularly for GPCR targets—a trending area in neurology and immunology research.
For synthetic chemists, the compound serves as a versatile precursor in "multi-step heterocycle synthesis," a technique dominating organic chemistry webinar topics. Its metal-chelating potential through the pyrazine-nitrogen atoms attracts attention in "catalytic ligand design" circles. Safety data sheets emphasize standard organic lab precautions, addressing frequent queries about "handling brominated aromatics safely" without requiring specialized containment.
The global market for pyrazine-based intermediates like 98546-57-7 shows a 6.8% CAGR (2023-2030), driven by pharmaceutical R&D investments—a statistic often cited in "fine chemicals market trends" reports. Analytical method development papers frequently feature this compound when discussing "HPLC separation of halogenated isomers," showcasing its utility in chromatographic research. Its UV-Vis absorption maxima (~290 nm) make it detectable at low concentrations, important for "trace analysis in complex matrices" studies.
In educational contexts, 5-Bromo-3-isopropylpyrazin-2-OL serves as an excellent case study for "electrophilic aromatic substitution mechanisms"—a fundamental concept searched by chemistry students worldwide. The compound's hydrogen-bonding network in crystalline form demonstrates principles of "molecular packing interactions," a subject gaining traction in materials science curricula. Its synthesis typically involves bromination of pyrazinones, a transformation featured in "named reaction workshops" for early-career chemists.
98546-57-7 (5-Bromo-3-isopropylpyrazin-2-OL) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)